Acetic acid, 2,2'-hydrazinylidenebis-
Overview
Description
Acetic acid, 2,2'-hydrazinylidenebis- (AAH) is an organic compound belonging to the family of carboxylic acids. It is a colorless, odorless, and water-soluble liquid. It has a molecular weight of 118.15 g/mol and its molecular formula is C2H4O2. AAH is a widely used compound due to its versatile properties and applications. It is used in the synthesis of various organic compounds, in the manufacture of pharmaceuticals, in the production of dyes, and in the synthesis of polymers. It is also used in the production of food and beverage products, in the manufacture of cosmetics, and in the manufacture of detergents and cleaning products.
Scientific Research Applications
Food Industry
Acetic acid has several applications in the food industry and is traditionally known as vinegar . It is used as an acidulant, which gives a characteristic flavor profile to food . It can be used for microbial decontamination of meat and as a mild descaling agent in the food industry . More recently, acetic acid is reported to be used as an antimicrobial edible food coating agent .
Pharmaceutical Industry
Acetic acid has applications in the pharmaceutical industry . It is used in the production of various drugs and treatments .
Textile Industry
In the textile industry, acetic acid is used in various processes .
Polymer and Paints Industry
Acetic acid is used in the production of polymers and paints .
Biostimulant Under Drought Stress
A low dose of acetic acid has been proposed as a biostimulant under drought stress for major crops such as maize, cassava, and mung bean .
Cell Biology and Molecular Biology
Ethylenediaminetetraacetic acid solution, which is a derivative of 2-[amino(carboxymethyl)amino]acetic acid, can be used to study cell biology and molecular biology . It has been used in a study to help elucidate the role of antigen retrieval in immunostaining of ethanol-fixed smears .
7. Bioactive Small Molecules, Biochemicals, Solutions and Reagents Ethylenediaminetetraacetic acid solution has been used in the study of bioactive small molecules, biochemicals, solutions, and reagents .
8. Inorganic Salts, Chelators and EDTA Solutions Ethylenediaminetetraacetic acid solution has been used in the study of inorganic salts, chelators, and EDTA solutions .
properties
IUPAC Name |
2-[amino(carboxymethyl)amino]acetic acid |
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InChI |
InChI=1S/C4H8N2O4/c5-6(1-3(7)8)2-4(9)10/h1-2,5H2,(H,7,8)(H,9,10) |
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InChI Key |
QQQMJWSOHKTWDZ-UHFFFAOYSA-N |
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Canonical SMILES |
C(C(=O)O)N(CC(=O)O)N |
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Molecular Formula |
C4H8N2O4 |
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DSSTOX Substance ID |
DTXSID30885084 |
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| Record name | Acetic acid, 2,2'-hydrazinylidenebis- | |
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Molecular Weight |
148.12 g/mol |
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Product Name |
Acetic acid, 2,2'-hydrazinylidenebis- | |
CAS RN |
19247-05-3 |
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| Record name | 2,2′-Hydrazinylidenebis[acetic acid] | |
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